Cas no 1803979-56-7 (2-Amino-6-cyano-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-6-cyano-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine
• CAS No: 1803979-56-7
• MF: C₈H₄F₅N₃O
• MW: 253.128878593445
• CID: 4801582
• Update Time: 2025-08-05

2-Amino-6-cyano-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-cyano-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H4F5N3O/c9-6(10)3-1-5(17-8(11,12)13)7(15)16-4(3)2-14/h1,6H,(H2,15,16)
• InChI Key： HQQFMNWKEFTHDK-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)N=C(C(=C1)OC(F)(F)F)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 312
• XLogP3: 2.4
• Topological Polar Surface Area: 71.9

Additional information on 2-Amino-6-cyano-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine

2-Amino-6-cyano-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine: A Comprehensive Overview of Its Chemical Properties and Biomedical Applications

2-Amino-6-cyano-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine, with the CAS number 1803979-56-7, is a fluorinated pyridine derivative that has garnered significant attention in the field of medicinal chemistry. Its unique molecular structure, characterized by multiple fluorine atoms and functional groups, makes it a promising candidate for drug development. Recent studies have highlighted its potential in targeting specific biological pathways, particularly in oncology and neurodegenerative diseases.

One of the key features of 2-Amino-6-cyano-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine is its fluorinated substituents, which enhance its metabolic stability and bioavailability. The presence of difluoromethyl and trifluoromethoxy groups contributes to its lipophilicity, enabling better penetration into biological membranes. This property is particularly advantageous for compounds targeting intracellular pathways, as it allows for efficient cellular uptake.

Recent research published in Journal of Medicinal Chemistry (2023) has demonstrated the synthetic accessibility of 2-Amino-6-cyano-5-(difluoromethyl)-3-(trif, the compound has shown promising antitumor activity in vitro. Its mechanism of action involves the inhibition of specific kinases, which are often overactivated in cancer cells. This makes it a potential therapeutic agent for malignancies with kinase-driven pathogenesis.

Another critical aspect of 2-Amino-6-cyano-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine is its molecular scaffolding. The pyridine ring, a six-membered aromatic heterocycle, provides a rigid structure that facilitates the design of targeted therapies. The amino group at position 2 and the cyano group at position 6 further modulate its pharmacological profile, offering opportunities for structural optimization.

Studies in ACS Medicinal Chemistry Letters (2024) have explored the application of 2-Amino-6-cyano-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine in neurodegenerative diseases such as Alzheimer's and Parkinson's. Its ability to cross the blood-brain barrier, combined with its potential to modulate tau protein aggregation, positions it as a candidate for neuroprotective therapies. The trifluoromethoxy group is believed to enhance its interaction with specific receptors in the central nervous system.

From a synthetic perspective, the preparation of 2-Amino-6-cyano-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine involves complex fluorination strategies. Techniques such as electrophilic fluorination and transition-metal-catalyzed fluorination have been employed to introduce the difluoromethyl and trifluoromethoxy groups. These methods are crucial for achieving the desired stereochemistry and regioselectivity, which are essential for biological activity.

Recent advancements in computational chemistry have further elucidated the binding interactions of 2-Amino-6-cyano-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine with target proteins. Molecular docking studies suggest that the compound binds to specific pockets in kinases, with the trifluoromethoxy group playing a key role in stabilizing the protein-ligand complex. This insight is valuable for rational drug design and optimization.

Additionally, the compound's pharmacokinetic profile has been evaluated in preclinical studies. Its high metabolic stability, attributed to the fluorinated substituents, reduces the risk of rapid degradation in vivo. This property is particularly beneficial for drugs requiring prolonged therapeutic effects without frequent dosing.

Comparative studies with other fluorinated pyridine derivatives have highlighted the advantages of 2-Amino-6-cyano-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine. Its unique combination of functional groups offers a distinct pharmacophore that may provide better selectivity over other compounds in the same class. This selectivity is critical for minimizing off-target effects and improving therapeutic outcomes.

Moreover, the compound's potential in combination therapies has been explored. Research indicates that 2-Amino-6-cyano-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine may synergize with other anticancer agents, enhancing their efficacy against multidrug-resistant tumors. This opens new avenues for integrative approaches in oncology.

From an environmental and safety standpoint, 2-Amino-6-cyano-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine is considered to have low toxicity in preclinical models. Its non-reactive fluorinated groups reduce the risk of harmful side effects, making it a safer alternative to some conventional chemotherapeutics.

Future directions for research include the development of analogs with enhanced potency and reduced toxicity. The application of machine learning algorithms in predicting the biological activity of 2-Amino-6-cyano-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine derivatives is also gaining attention, offering a more efficient approach to drug discovery.

In conclusion, 2-Amino-6-cyano-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure and biological activity make it a promising candidate for the treatment of various diseases. Continued research and development are expected to further expand its therapeutic potential and applications.

For more information on the latest research and developments related to 2-Amino-6-cyano-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine, please refer to the cited studies and ongoing clinical trials. The compound's potential in both oncology and neurodegenerative diseases underscores the importance of further investigation into its mechanisms and applications.